Cas no 1214383-73-9 (3-Bromo-2-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1214383-73-9
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• MDL: MFCD15478073
• CID: 1036096
• PubChem ID: 46318025
• Update Time: 2025-11-02

3-Bromo-2-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine
• MFCD15478073
• AKOS016009818
• 1214383-73-9
• AM86399
• DTXSID60673557
• Pyridine, 3-bromo-2-iodo-5-(trifluoromethyl)-
• O10954
• DB-061912
• CS-0100657

• MDL： MFCD15478073
• Inchi： 1S/C6H2BrF3IN/c7-4-1-3(6(8,9)10)2-12-5(4)11/h1-2H
• InChI Key： IJGZDDNOUMMMJW-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=N1)C(F)(F)F)Br

Computed Properties

• Exact Mass: 350.83674g/mol
• Monoisotopic Mass: 350.83674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 2.278
• Boiling Point: 247 ºC
• Flash Point: 103 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine

3-Bromo-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1214383-73-9): A Comprehensive Guide

3-Bromo-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1214383-73-9) is a highly versatile halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-iodo-trifluoromethyl substitution pattern, serves as a crucial building block in modern organic synthesis. The presence of both bromine and iodine atoms on the pyridine ring, coupled with the electron-withdrawing trifluoromethyl group, makes this molecule particularly valuable for cross-coupling reactions and other transformative chemical processes.

The molecular structure of 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine offers exceptional reactivity that researchers frequently exploit in drug discovery programs. Recent studies highlight its utility in creating novel heterocyclic compounds with potential biological activity. The compound's halogen-rich structure enables selective functionalization at multiple positions, making it a favorite among medicinal chemists working on targeted therapies. Its pyridine core is particularly relevant in developing CNS-active compounds, a hot topic in current pharmaceutical research addressing neurological disorders.

In material science applications, 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine serves as a precursor for advanced functional materials. The trifluoromethyl group imparts unique electronic properties that are valuable in creating organic semiconductors and liquid crystal materials. Researchers investigating OLED technologies and organic photovoltaic cells have shown growing interest in fluorinated pyridine derivatives like this compound, especially for their electron-transport characteristics and thermal stability.

The synthetic versatility of 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine makes it particularly valuable in palladium-catalyzed cross-coupling reactions, a subject of numerous recent publications. Chemists frequently search for information about its reactivity in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, as these transformations are crucial for creating complex molecular architectures. The compound's dihalogenated structure allows for sequential functionalization, enabling the construction of diverse molecular scaffolds with precise control.

From a commercial perspective, the demand for 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine has been steadily increasing due to its applications in developing crop protection agents and pharmaceutical intermediates. The agrochemical industry particularly values fluorinated pyridines for their ability to enhance the biological activity and environmental stability of active ingredients. This aligns with current trends toward developing more effective and sustainable agricultural solutions.

Quality control aspects of 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine are frequently discussed in technical forums, with particular attention to HPLC purity analysis and storage stability. The compound typically appears as a white to off-white crystalline powder that requires protection from light and moisture. Proper handling procedures emphasize the importance of maintaining the integrity of both the bromo and iodo substituents, which are essential for its reactivity profile.

Recent advances in continuous flow chemistry have opened new possibilities for the efficient production of 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine and its derivatives. This technology addresses common questions about scalability and process safety in handling halogenated compounds. The development of more sustainable synthetic routes for such valuable intermediates remains an active area of research in green chemistry initiatives.

The unique electronic properties of 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine make it an interesting subject for computational chemistry studies. Researchers frequently investigate its molecular orbital characteristics and reactivity indices to predict its behavior in various chemical transformations. These computational approaches have become increasingly important in rational drug design and materials development programs.

In summary, 3-Bromo-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1214383-73-9) represents a strategically important compound at the intersection of multiple scientific disciplines. Its applications span from medicinal chemistry to advanced materials science, with ongoing research continuing to uncover new potential uses. The compound's unique combination of halogen substituents and the trifluoromethyl group ensures its continued relevance in cutting-edge chemical research and industrial applications.